Cas no 195607-61-5 (5-iodo-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-iodo-1-benzothiophene-2-carboxylic acid
• CAS No: 195607-61-5
• MF: C₉H₅IO₂S
• MW: 304.104273557663
• MDL: MFCD09263498
• CID: 116810
• PubChem ID: 18702960
• Update Time: 2025-04-18

5-iodo-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-iodo-
• 5-iodo-1-benzothiophene-2-carboxylic acid
• 5-Iodobenzo[b]thiophene-2-carboxylic acid
• 5-Iodobezothiophene-2-carboxylic acid
• 5-Iodo-1-benzothiophene-2-carboxylic acid, 2-Carboxy-5-iodobenzo[b]thiophene
• SCHEMBL8079606
• 195607-61-5
• EN300-8155184
• QZPAVQCVSMWWSC-UHFFFAOYSA-N
• DTXSID60595705

• MDL： MFCD09263498
• Inchi： 1S/C9H5IO2S/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： QZPAVQCVSMWWSC-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 303.90500
• Monoisotopic Mass: 303.90550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54000
• LogP: 3.20410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes